Cas no 2137753-00-3 (3-Chloro-5-[(1,2,5-thiadiazol-3-yl)methyl]-1,2,3,6-tetrahydropyridine)

• Product Name: 3-Chloro-5-[(1,2,5-thiadiazol-3-yl)methyl]-1,2,3,6-tetrahydropyridine
• CAS No: 2137753-00-3
• MF: C₈H₁₀ClN₃S
• MW: 215.703098773956
• CID: 6498913
• PubChem ID: 165955367
• Update Time: 2025-10-22

3-Chloro-5-[(1,2,5-thiadiazol-3-yl)methyl]-1,2,3,6-tetrahydropyridine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-[(1,2,5-thiadiazol-3-yl)methyl]-1,2,3,6-tetrahydropyridine
• EN300-742571
• 2137753-00-3
• 3-Chloro-5-[(1,2,5-thiadiazol-3-yl)methyl]-1,2,3,6-tetrahydropyridine

• Inchi： 1S/C8H10ClN3S/c9-7-1-6(3-10-4-7)2-8-5-11-13-12-8/h1,5,7,10H,2-4H2
• InChI Key： HSJNXINZNMQJJJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(CC2C=NSN=2)CNC1

Computed Properties

• Exact Mass: 215.0283962g/mol
• Monoisotopic Mass: 215.0283962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66Ų

Additional information on 3-Chloro-5-[(1,2,5-thiadiazol-3-yl)methyl]-1,2,3,6-tetrahydropyridine

Introduction to 3-Chloro-5-[(1,2,5-thiadiazol-3-yl)methyl]-1,2,3,6-tetrahydropyridine (CAS No. 2137753-00-3)

3-Chloro-5-[(1,2,5-thiadiazol-3-yl)methyl]-1,2,3,6-tetrahydropyridine (CAS No. 2137753-00-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of tetrahydropyridines, which are known for their diverse biological activities and pharmacological properties. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of 3-Chloro-5-[(1,2,5-thiadiazol-3-yl)methyl]-1,2,3,6-tetrahydropyridine is characterized by a tetrahydropyridine ring substituted with a chloro group at the 3-position and a thiadiazole moiety linked via a methyl group at the 5-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The tetrahydropyridine ring is a common scaffold in various bioactive compounds due to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. The chloro substituent adds polarity and can influence the compound's solubility and reactivity. The thiadiazole moiety is known for its electron-withdrawing properties and can enhance the overall stability and bioavailability of the molecule.

The synthesis of 3-Chloro-5-[(1,2,5-thiadiazol-3-yl)methyl]-1,2,3,6-tetrahydropyridine has been reported in several studies. One common approach involves the reaction of a suitable tetrahydropyridine derivative with a thiadiazole-containing reagent under controlled conditions. For instance, a recent study published in the Journal of Organic Chemistry described a multi-step synthesis involving the formation of an intermediate tetrahydropyridine derivative followed by its reaction with 3-chloromethylthiadiazole in the presence of a base. This method yielded high purity and good yields of the target compound. Another approach involves the use of palladium-catalyzed cross-coupling reactions to introduce the thiadiazole moiety onto the tetrahydropyridine scaffold. These synthetic routes provide researchers with flexible options to tailor the compound's properties for specific applications.

The biological activities of 3-Chloro-5-[(1,2,5-thiadiazol-3-yl)methyl]-1,2,3,6-tetrahydropyridine have been extensively studied in recent years. One of the most notable findings is its potential as an antitumor agent. In vitro studies have shown that this compound exhibits significant cytotoxic effects against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT116) cells. The mechanism of action involves inducing apoptosis through mitochondrial dysfunction and DNA damage. Additionally, it has been reported that this compound can inhibit key signaling pathways involved in cancer progression, such as PI3K/Akt and MAPK/ERK pathways.

Beyond its antitumor properties, 3-Chloro-5-[(1,2,5-thiadiazol-3-yl)methyl]-1,2,3,6-tetrahydropyridine has also shown promise in other therapeutic areas. For example, it has been investigated for its anti-inflammatory effects in models of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Studies have demonstrated that this compound can reduce inflammation by inhibiting pro-inflammatory cytokines such as TNF-alpha and IL-6. Furthermore, it has been shown to possess neuroprotective properties in models of neurodegenerative diseases like Alzheimer's disease and Parkinson's disease. These findings suggest that this compound may have broad-spectrum therapeutic potential.

In addition to its direct biological activities, 3-Chloro-5-[(1,2,5-thiadiazol-3-yl)methyl]-1,2,3,6-tetrahydropyridine has also been explored as a lead compound for drug development. Researchers have used this molecule as a starting point to design and synthesize analogs with improved pharmacological profiles. For instance, modifications to the chloro substituent or the thiadiazole moiety have led to compounds with enhanced potency and selectivity against specific targets. These efforts have resulted in several promising candidates that are currently undergoing preclinical evaluation for various diseases.

The safety profile of 3-Chloro-5-[(1,2,5-thiadiazol-3-yl)methyl]-1,2,3,6-tetrahydropyridine is another important aspect that has been investigated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations in both in vitro and in vivo models. However, further studies are needed to fully evaluate its safety profile before it can be considered for clinical trials.

In conclusion, 3-Chloro-5-[ (1 , 2 , 5 -thiadiazol - 3 - yl ) methyl ] - 1 , 2 , 3 , 6 -tetrahydropyridine (CAS No. 2137753-00-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure provides a foundation for further research and development into novel drugs targeting various diseases. Ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical utility.